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Abstract
This document provides a comprehensive guide for the safe handling, storage, and use of 6-
Bromobenzo[d]isoxazole-3-carboxylic acid (CAS No. 1123169-17-4). Designed for

researchers, scientists, and professionals in drug development, these notes and protocols are

built upon established safety data and principles of organic chemistry to ensure scientific

integrity and user safety. The guide covers chemical properties, hazard identification, personal

protective equipment, storage protocols, spill management, and disposal, with a focus on

explaining the rationale behind each recommendation.

Introduction and Scientific Context
6-Bromobenzo[d]isoxazole-3-carboxylic acid is a heterocyclic organic compound featuring a

benzisoxazole core. This structural motif is of significant interest in medicinal chemistry and

drug discovery due to its presence in a variety of pharmacologically active agents. The

strategic placement of the bromine atom and the carboxylic acid group provides versatile

handles for further synthetic modifications, making it a valuable building block for creating

libraries of novel compounds for biological screening.

The inherent reactivity of the isoxazole ring, combined with the properties of the aromatic

system and the carboxylic acid functionality, necessitates a thorough understanding of its
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chemical behavior to ensure stability, purity, and safety during its lifecycle in the laboratory. The

protocols outlined herein are designed to mitigate risks and preserve the integrity of the

compound.

Compound Identification and Properties
A clear understanding of the fundamental properties of a chemical is the foundation of its safe

handling.

Property Value Source

CAS Number 1123169-17-4 Santa Cruz Biotechnology[1]

Molecular Formula C₈H₄BrNO₃ Santa Cruz Biotechnology[1]

Molecular Weight 242.03 g/mol Santa Cruz Biotechnology[1]

Physical Form Solid Sigma-Aldrich

Purity Typically >95% AK Scientific, Inc.[2]

Note: Specific physical properties such as melting point are not consistently reported across

suppliers. Researchers should refer to the Certificate of Analysis for lot-specific data.

Hazard Identification and Safety Precautions
6-Bromobenzo[d]isoxazole-3-carboxylic acid is classified as a hazardous substance. The

primary risks are associated with irritation upon contact with skin, eyes, and the respiratory

system.

GHS Hazard Classification:

Skin Irritation (Category 2): H315 - Causes skin irritation.[2]

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[2]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.[2]
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Signal Word:Warning[2]

The causality for these hazards lies in the chemical nature of the compound. As a carboxylic

acid, it can cause irritation to mucous membranes and skin. The fine, powdered nature of the

solid compound increases the risk of aerosolization, leading to respiratory tract irritation if

inhaled.

First Aid Measures
Immediate and appropriate first aid is critical to mitigate the effects of accidental exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. If skin irritation occurs, get medical advice/attention.[2]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[2]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Obtain medical aid

immediately.[2]

Protocols for Safe Handling and Use
Adherence to strict handling protocols is essential to minimize exposure and ensure a safe

laboratory environment.

Engineering Controls
The primary line of defense is to control the environment where the compound is handled.

Ventilation: All manipulations of 6-Bromobenzo[d]isoxazole-3-carboxylic acid, including

weighing and solution preparation, must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[3] This is to prevent the accumulation of airborne dust

and potential inhalation.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory.

PPE Category Recommended Equipment Rationale and Causality

Eye/Face Protection

Chemical safety goggles

meeting appropriate

government standards (e.g.,

NIOSH in the US or EN 166 in

the EU). A face shield should

be worn if there is a significant

risk of splashing or dust

generation.[3]

Protects against airborne

particles and accidental

splashes that can cause

serious eye irritation.[2]

Skin Protection

Chemical-resistant gloves

(e.g., disposable nitrile rubber)

must be worn. Gloves should

be inspected before use and

changed immediately upon

contamination. A standard

laboratory coat must be worn

and fully buttoned.

Prevents direct skin contact,

which can cause irritation.[2]

Nitrile gloves offer good

resistance to a range of

chemicals.

Respiratory Protection

If engineering controls are

insufficient or for nuisance

exposures, a NIOSH-approved

P95 (US) or P1 (EU EN 143)

particle respirator is

recommended.[3]

Prevents inhalation of the fine

powder, which can cause

respiratory tract irritation.[2]

Workflow for Donning and Doffing PPE

Caption: Correct sequence for putting on and taking off PPE to minimize contamination.

Step-by-Step Handling Protocol
Preparation: Designate a specific area within a chemical fume hood for handling. Assemble

all necessary equipment (spatulas, weigh boats, glassware, etc.) and labeled waste
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containers beforehand.

Weighing: Carefully weigh the desired amount of the solid compound on a weigh boat or

paper inside the fume hood. Avoid actions that could generate dust, such as pouring from a

height.

Transfer: Use a spatula to transfer the solid. If preparing a solution, add the solvent to the

solid slowly to avoid splashing.

Post-Handling: After use, decontaminate the work area with an appropriate solvent and then

wash with soap and water. Clean all equipment thoroughly.

Hygiene: Always wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.[2] Do not eat, drink, or smoke in the handling area.[2]

Storage and Stability
Proper storage is crucial for maintaining the compound's purity and preventing degradation.

Recommended Storage Conditions
Temperature: Store in a cool, dry place.[2] Some suppliers recommend storage at 2-8°C for

long-term stability.[3]

Atmosphere: Keep the container tightly closed and sealed in a dry environment.[2][4] This

prevents hydrolysis and reaction with atmospheric moisture.

Location: Store in a well-ventilated area away from incompatible substances.[2] The storage

area should be secure and accessible only to authorized personnel.[4]

Stability and Reactivity
General Stability: The product is generally stable under recommended storage conditions.[5]

The benzisoxazole ring is aromatic and thus relatively stable.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[5]
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Hazardous Decomposition Products: During a fire, irritating and highly toxic gases may be

generated through thermal decomposition or combustion. These can include carbon oxides

(CO, CO₂), nitrogen oxides (NOx), and hydrogen bromide.[2][5]

Logical Relationship of Storage Parameters

6-Bromobenzo[d]isoxazole-
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Caption: Key factors for ensuring the stability of the compound during storage.

Accidental Release and Disposal Protocols
Spill Management Protocol
In the event of a spill, prompt and correct action is necessary to prevent exposure and

environmental contamination.

Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure

adequate ventilation. Remove all sources of ignition.[2]
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Don PPE: Wear the appropriate personal protective equipment as detailed in Section 4.2.

Containment (Solid Spill): Carefully sweep up or vacuum the spilled solid. Avoid generating

dust. Moisten the material slightly with an inert liquid (e.g., water) to prevent it from becoming

airborne if necessary.

Collection: Place the swept-up material into a suitable, labeled, and closed container for

disposal.[2][3]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by

washing with soap and water.

Waste: All contaminated materials, including cleaning supplies and PPE, must be placed into

a sealed container and disposed of as hazardous waste.

Waste Disposal
Disposal of 6-Bromobenzo[d]isoxazole-3-carboxylic acid and its contaminated waste must

be handled as hazardous chemical waste.

Procedure: Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

The compound may be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.

Prohibitions:Do not let the product enter drains, other waterways, or soil.[2] Do not dispose

of in regular trash.

Regulations: All disposal practices must be in accordance with applicable federal, state, and

local environmental regulations.[2]

Conclusion
6-Bromobenzo[d]isoxazole-3-carboxylic acid is a valuable research chemical that can be

handled safely by adhering to the protocols outlined in this guide. The key to safety lies in a

combination of appropriate engineering controls, consistent use of personal protective

equipment, and a thorough understanding of the compound's potential hazards. By following
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these application notes, researchers can minimize risks while maintaining the integrity of their

experiments and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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